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Compound of Interest

Compound Name: Glutamyl group

Cat. No.: B10760016 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

γ-Glutamyl peptides (γ-GPs) are a unique class of peptides featuring an isopeptide bond

between the γ-carboxyl group of a glutamic acid residue and the amino group of an amino acid

or another peptide[1]. This linkage provides significant stability against gastrointestinal

digestion and proteolysis[1]. Found in various natural sources, γ-GPs are of great interest to

the pharmaceutical and food industries due to their diverse biological activities, including

antioxidant and anti-inflammatory effects, and their ability to impart "kokumi" taste, a sensation

of richness and mouthfulness[1][2]. Enzymatic synthesis of these peptides using glutaminase

presents an efficient, cost-effective, and environmentally friendly alternative to chemical

synthesis, offering high specificity and mild reaction conditions[1][3]. Certain microbial

glutaminases exhibit γ-glutamyltransferase (GGT) activity, enabling them to catalyze the

transfer of a γ-glutamyl moiety from a donor to an acceptor molecule[4][5].

Principle of Reaction

The enzymatic synthesis of γ-glutamyl peptides relies on the γ-glutamyltransferase (GGT)

activity inherent in some glutaminases[4][6]. The reaction proceeds via a Ping-Pong

mechanism where the enzyme first binds the γ-glutamyl donor (commonly L-glutamine) and

forms a covalent γ-glutamyl-enzyme intermediate, releasing ammonia[7][8]. This intermediate

then reacts with a nucleophilic acceptor (an amino acid or peptide), transferring the γ-glutamyl
group to form the new γ-glutamyl peptide[9][10]. This transpeptidation reaction competes with
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hydrolysis, where water acts as the acceptor, releasing glutamic acid[4][11]. L-glutamine can

also serve as both the γ-glutamyl donor and acceptor, leading to the formation of γ-L-Glutamyl-

L-Glutamine (γ-Glu-Gln) as a common side product[4][6].
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1. Substrate Preparation
Dissolve γ-glutamyl donor (Gln)

and acceptor in buffer.

2. Condition Adjustment
Adjust pH and bring solution

to optimal temperature.

3. Enzyme Addition
Add glutaminase to initiate

the reaction.

4. Incubation
Incubate for a defined time
(e.g., 3-24h) with stirring.

5. Reaction Termination
Inactivate enzyme by heating

(e.g., 90°C for 10 min).

6. Product Analysis
Analyze reaction mixture using

 HPLC, UPLC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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